Cas no 70138-31-7 (3,3,3-Trimethoxypropanenitrile)
70138-31-7 structure
Product Name:3,3,3-Trimethoxypropanenitrile
CAS No:70138-31-7
MF:C6H11NO3
MW:145.156441926956
MDL:MFCD16619195
CID:573053
PubChem ID:144381
Update Time:2025-04-19
3,3,3-Trimethoxypropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3,3,3-trimethoxy-
- 3,3,3-Trimethoxypropanenitrile
- 3,3,3-Trimethoxyprop
- Crenolanib (CP-868596)
- 2-cyano-1,1,1-trimethoxyethane
- 3,3,3-Trimethoxypropionitrile
- Cyanoessigsaeure-orthomethylester
- cyano-orthoacetic acid trimethyl ester
- Cyan-orthoessigsaeure-trimethylester
- Propanenitrile,3,3,3-trimethoxy
- trimethyl orthoester of cyanoacetic acid
- FT-0718281
- SCHEMBL2223922
- SY257806
- CS-0246900
- EN300-345970
- IPJDXQYLAATRJK-UHFFFAOYSA-N
- 70138-31-7
- MFCD16619195
- AKOS022341753
- Q63408912
- DTXSID70220415
- DTXCID70142906
- DB-074263
- G54794
-
- MDL： MFCD16619195
- Inchi： 1S/C6H11NO3/c1-8-6(9-2,10-3)4-5-7/h4H2,1-3H3
- InChI Key： IPJDXQYLAATRJK-UHFFFAOYSA-N
- SMILES： O(C)C(CC#N)(OC)OC
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.036
- Boiling Point: 227°C at 760 mmHg
- Flash Point: 91.2°C
- Refractive Index: 1.413
- PSA: 51.48000
- LogP: 0.49308
3,3,3-Trimethoxypropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T795850-250mg |
3,3,3-Trimethoxypropanenitrile |
70138-31-7 | 250mg |
$ 201.00 | 2023-04-16 | ||
| TRC | T795850-2.5g |
3,3,3-Trimethoxypropanenitrile |
70138-31-7 | 2.5g |
$ 1596.00 | 2023-04-16 | ||
| eNovation Chemicals LLC | D779768-5g |
3,3,3-Trimethoxypropanenitrile |
70138-31-7 | 95% | 5g |
$980 | 2024-07-20 | |
| Enamine | EN300-345970-0.05g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.05g |
$111.0 | 2023-09-03 | |
| Enamine | EN300-345970-0.1g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.1g |
$165.0 | 2023-09-03 | |
| Enamine | EN300-345970-0.25g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.25g |
$235.0 | 2023-09-03 | |
| Enamine | EN300-345970-0.5g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.5g |
$371.0 | 2023-09-03 | |
| Enamine | EN300-345970-1.0g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 1g |
$476.0 | 2023-06-06 | |
| Enamine | EN300-345970-2.5g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 2.5g |
$964.0 | 2023-09-03 | |
| Enamine | EN300-345970-5.0g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 5g |
$1218.0 | 2023-06-06 |
3,3,3-Trimethoxypropanenitrile Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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